Cas no 868976-41-4 (N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• CAS No: 868976-41-4
• MF: C₁₆H₁₁ClN₄O₃S₂
• MW: 406.866539239883
• CID: 6336244
• PubChem ID: 7191296
• Update Time: 2025-07-17

N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• AKOS024613417
• 868976-41-4
• N-[5-[(3-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
• N-(5-((3-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• N-(5-{[(3-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• F1838-3066

• Inchi： 1S/C16H11ClN4O3S2/c17-12-3-1-2-10(8-12)9-25-16-20-19-15(26-16)18-14(22)11-4-6-13(7-5-11)21(23)24/h1-8H,9H2,(H,18,19,22)
• InChI Key： DWZXSQDXVARWQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NN=C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=O)S1

Computed Properties

• Exact Mass: 405.9961103g/mol
• Monoisotopic Mass: 405.9961103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide

Comprehensive Overview of N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide (CAS No. 868976-41-4)

The compound N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide (CAS No. 868976-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-thiadiazole core and 4-nitrobenzamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The presence of the (3-chlorophenyl)methylsulfanyl group further enhances its versatility in molecular design.

In recent years, the demand for novel heterocyclic compounds like N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide has surged due to their role in drug discovery. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to its structure could yield derivatives with enhanced efficacy. For instance, the nitro group in the 4-nitrobenzamide segment is often explored for its electron-withdrawing properties, which can influence binding affinity. Such insights are critical for researchers working on targeted therapies and enzyme inhibitors.

The synthesis of CAS No. 868976-41-4 involves multi-step organic reactions, including the formation of the 1,3,4-thiadiazole ring and subsequent functionalization. This process highlights the importance of green chemistry principles, as scientists seek to minimize waste and improve yields. A common query among chemists is how to optimize the synthesis of such sulfur-containing heterocycles, which are known for their stability and diverse reactivity. The compound’s methylsulfanyl linker also opens doors for further derivatization, making it a valuable intermediate in medicinal chemistry.

From an industrial perspective, N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide is often discussed in the context of intellectual property and patent landscapes. Its structural uniqueness positions it as a potential lead compound for proprietary formulations. Companies investing in high-throughput screening technologies are particularly keen on such molecules, as they offer a balance of complexity and synthetic accessibility. Additionally, the compound’s physicochemical properties, such as solubility and logP, are frequently analyzed to predict its behavior in biological systems.

Environmental and regulatory considerations also play a role in the study of CAS No. 868976-41-4. While the compound is not classified as hazardous, its degradation products and metabolites are subjects of ongoing research. This aligns with the broader scientific community’s focus on sustainable chemistry and eco-friendly alternatives. Researchers often explore whether such compounds can be designed to degrade into non-toxic byproducts, addressing concerns about environmental persistence.

In conclusion, N-(5-{(3-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide represents a fascinating area of study at the intersection of chemistry and biology. Its multifunctional architecture and potential applications in drug development make it a compound of enduring interest. As the scientific community continues to explore its properties, this molecule is likely to remain a focal point in the search for innovative solutions to complex challenges.